Cas no 1267498-97-4 (2-(6-Bromo-4-oxoquinolin-1(4H)-yl)acetamide)

• Product Name: 2-(6-Bromo-4-oxoquinolin-1(4H)-yl)acetamide
• CAS No: 1267498-97-4
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 5060372
• Update Time: 2025-05-21

2-(6-Bromo-4-oxoquinolin-1(4H)-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-Bromo-4-oxoquinolin-1(4H)-yl)acetamide
• 2-(6-bromo-4-oxohydroquinolyl)acetamide
• ST51071655

• Inchi： 1S/C11H9BrN2O2/c12-7-1-2-9-8(5-7)10(15)3-4-14(9)6-11(13)16/h1-5H,6H2,(H2,13,16)
• InChI Key： HKNKUONNMYDLHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=CN2CC(N)=O)=O

Computed Properties

• Exact Mass: 279.98474 g/mol
• Monoisotopic Mass: 279.98474 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.4
• Molecular Weight: 281.10

Additional information on 2-(6-Bromo-4-oxoquinolin-1(4H)-yl)acetamide

Professional Introduction to Compound with CAS No. 1267498-97-4 and Product Name: 2-(6-Bromo-4-oxoquinolin-1(4H)-yl)acetamide

The compound identified by the CAS number 1267498-97-4 and the product name 2-(6-Bromo-4-oxoquinolin-1(4H)-yl)acetamide represents a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which have long been recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a brominated quinoline core and an acetamide substituent, make it a promising candidate for further exploration in drug discovery and therapeutic development.

Quinoline derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 2-(6-Bromo-4-oxoquinolin-1(4H)-yl)acetamide with a bromine atom at the 6-position enhances its reactivity and potential for further functionalization. This modification is strategically important as it allows for selective interactions with biological targets, thereby increasing the compound's efficacy and selectivity.

In recent years, there has been a growing interest in quinoline-based compounds as scaffolds for the development of novel therapeutic agents. The acetamide moiety in 2-(6-Bromo-4-oxoquinolin-1(4H)-yl)acetamide not only contributes to the molecule's solubility but also serves as a site for further chemical modifications. This flexibility makes it an attractive building block for medicinal chemists seeking to develop new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinoline derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer cell proliferation. The bromine atom in 2-(6-Bromo-4-oxoquinolin-1(4H)-yl)acetamide can be leveraged to develop more potent inhibitors by forming covalent bonds with key residues in target proteins. This approach has been successfully employed in the development of several anticancer drugs, highlighting the importance of this structural feature.

Moreover, the compound's ability to interact with DNA and RNA has garnered attention in the field of nucleic acid-based therapies. Quinoline derivatives can be designed to interfere with DNA replication and transcription, making them valuable tools in gene therapy and antiviral drug development. The presence of an acetamide group enhances its ability to bind to nucleic acids, providing a basis for designing molecules that can modulate gene expression.

Recent studies have also explored the use of 2-(6-Bromo-4-oxoquinolin-1(4H)-yl)acetamide as a lead compound for developing treatments against infectious diseases. The quinoline scaffold is known for its activity against various pathogens, including bacteria and viruses. The bromine atom at the 6-position further enhances its pharmacological properties by improving its binding affinity to bacterial enzymes involved in DNA gyrase inhibition. This mechanism is particularly relevant in the context of antibiotic-resistant strains, where quinoline derivatives offer a promising alternative.

The synthesis of 2-(6-Bromo-4-oxoquinolin-1(4H)-yl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core quinoline structure efficiently. These methods are crucial for producing complex molecules like this one with high precision, which is essential for subsequent biological testing.

In conclusion, 2-(6-Bromo-4-oxoquinolin-1(4H)-yl)acetamide represents a significant advancement in pharmaceutical research due to its unique structural features and potential applications. Its role as a lead compound in oncology, nucleic acid-based therapies, and infectious disease treatments underscores its importance in modern drug discovery. As research continues to uncover new biological activities and synthetic strategies for quinoline derivatives, compounds like this one will remain at the forefront of therapeutic innovation.